Cas no 2228370-36-1 ({1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol)

• Product Name: {1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol
• CAS No: 2228370-36-1
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6085070
• PubChem ID: 165660256
• Update Time: 2025-10-29

{1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol
• EN300-1741533
• 2228370-36-1
• {1-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]cyclobutyl}methanol

• Inchi： 1S/C13H22N2O/c1-9(2)15-11(4)12(10(3)14-15)13(8-16)6-5-7-13/h9,16H,5-8H2,1-4H3
• InChI Key： UVIFTMVEPDWRSY-UHFFFAOYSA-N
• SMILES： OCC1(C2C(C)=NN(C(C)C)C=2C)CCC1

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on {1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol

Chemical Profile of {1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol (CAS No. 2228370-36-1)

{1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol} is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2228370-36-1, features a cyclobutyl moiety linked to a pyrazole ring, which is further substituted with methyl and isopropyl groups. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The structural composition of {1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry research. The cyclobutyl group, known for its rigid structure, can enhance the binding affinity of the molecule to its target receptors. Meanwhile, the pyrazole ring is a well-documented pharmacophore in drug development, often contributing to the bioactivity of small molecules.

Recent studies have highlighted the importance of heterocyclic compounds in drug design due to their ability to modulate biological pathways effectively. The pyrazole moiety in {1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol has been studied for its potential role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. The dimethyl and isopropyl substituents on the pyrazole ring may further influence the compound's pharmacokinetic properties, including solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. Researchers have been exploring derivatives of pyrazole-containing compounds for their antimicrobial and anti-inflammatory properties. The cyclobutyl group's stability under various conditions makes it an ideal scaffold for further chemical modifications, allowing scientists to tailor the molecule's bioactivity to specific therapeutic needs.

In vitro studies have begun to uncover the mechanistic aspects of {1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylcyclobutyl}methanol's interactions with biological systems. Initial findings suggest that the compound may exhibit inhibitory effects on certain enzymes by binding to their active sites. This binding affinity could be modulated by slight alterations in the molecular structure, such as changing the substitution patterns on the pyrazole ring or introducing additional functional groups.

The synthesis of {1-3,5-dimethyl-1-(propan-2-y l)-1H-pyrazol -4 - ylcyclobut ylmethanol} presents both challenges and opportunities for synthetic chemists. The complex connectivity between the cyclobutyl and pyrazole rings requires precise synthetic strategies to ensure high yield and purity. Advances in catalytic methods and computational chemistry have made it possible to design efficient synthetic routes that minimize unwanted side reactions.

As research continues, the potential applications of {1 - 3 ,5 - dimethyl - 1 - ( propan - 2 - yl ) - 1 H - py razol - 4 - ylcyc lobut ylmethanol} are likely to expand beyond initial hypotheses. Collaborative efforts between chemists and biologists will be crucial in elucidating its full pharmacological profile and exploring its therapeutic potential. The integration of high-throughput screening technologies with structure-based drug design approaches will accelerate the discovery process.

The safety and efficacy of any new pharmaceutical agent must be rigorously evaluated before clinical application. Preclinical studies involving {1 - 3 ,5 - dimethyl - 1 - ( propan - 2 - yl ) - 1 H - py razol - 4 - ylcyc lobut ylmethanol} are expected to focus on its toxicity profile, pharmacokinetics, and interaction with metabolic pathways. These studies will provide critical data for determining appropriate dosing regimens and identifying potential adverse effects.

The development of innovative drugs often relies on interdisciplinary approaches that combine expertise from multiple scientific disciplines. The study of {1 - 3 ,5 - dimethyl - 1 - ( propan - 2 - yl ) - 1 H - py razol - 4 - ylcyc lobut ylmethanol} exemplifies this trend, as it bridges organic chemistry, medicinal chemistry, and biochemistry. Such collaborative efforts are essential for translating basic research findings into tangible therapeutic benefits.

The future prospects for {1 – 3 ,5 – dimethyl – 1 – ( propan – 2 – yl ) – 1 H – py razol – 4 – ylcyc lobut ylmethanol} are bright, particularly as new synthetic methodologies and computational tools become available. Continued investment in research infrastructure and interdisciplinary collaboration will be key to unlocking its full potential as a therapeutic agent. The compound's unique structural features make it a valuable asset in the ongoing quest to develop novel treatments for various diseases.